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Compound of Interest

Compound Name: N-(4-Nitrophenyl)acetamide-d4

Cat. No.: B1345571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for N-(4-Nitrophenyl)acetamide-d4 is

available. The safety and handling guidelines provided herein are based on the known hazards

of the non-deuterated analogue, N-(4-Nitrophenyl)acetamide, and general best practices for

handling deuterated compounds. A thorough risk assessment should be conducted before

handling this chemical.

Introduction
N-(4-Nitrophenyl)acetamide-d4 is the deuterated form of N-(4-Nitrophenyl)acetamide, a

synthetic nitro compound.[1][2] It is primarily utilized as an internal standard in quantitative

analytical methods, such as nuclear magnetic resonance (NMR) spectroscopy, gas

chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry

(LC-MS).[3] The incorporation of four deuterium atoms on the phenyl ring provides a distinct

mass difference, allowing for accurate quantification of the non-deuterated analyte in complex

matrices while maintaining nearly identical chemical and physical properties.[4] This guide

provides a comprehensive overview of the safety, handling, and experimental application of N-
(4-Nitrophenyl)acetamide-d4.

Compound Identification and Properties
A summary of the key identification and physical properties of N-(4-Nitrophenyl)acetamide-d4
and its non-deuterated analogue are presented below.
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Property
N-(4-
Nitrophenyl)acetamide-d4

N-(4-
Nitrophenyl)acetamide

IUPAC Name
N-(2,3,5,6-tetradeuterio-4-

nitrophenyl)acetamide[5]
N-(4-nitrophenyl)acetamide

Synonyms

4'-Nitroacetanilide-2',3',5',6'-

d4, N-(4-Nitrophenyl-2,3,5,6-

d4)acetamide[5]

p-Acetamidonitrobenzene, p-

Nitroacetanilide, N-Acetyl-4-

nitroaniline

CAS Number 68239-25-8[5] 104-04-1[6]

Molecular Formula C₈H₄D₄N₂O₃[5] C₈H₈N₂O₃[6]

Molecular Weight 184.19 g/mol [5] 180.16 g/mol [6]

Appearance
Solid (expected to be similar to

non-deuterated form)
Solid, white-green or brown

Melting Point Not available 215 °C[2]

Solubility Not available

Partially soluble in water and

chloroform; soluble in

ethanol[2]

Safety and Handling
The safety profile of N-(4-Nitrophenyl)acetamide-d4 is presumed to be similar to its non-

deuterated counterpart. The primary hazards are associated with irritation to the skin, eyes,

and respiratory system.[7]

Hazard Identification and GHS Classification
Based on the GHS classification for N-(4-Nitrophenyl)acetamide, the following hazards are

anticipated for the deuterated analogue:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[7]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation[7]

Signal Word: Warning[7]

GHS Pictogram:

alt text

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential when handling N-(4-
Nitrophenyl)acetamide-d4. The following PPE is recommended:
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Body Part Recommended PPE Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a risk of splashing or dust

generation.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[8][9]

Hands Chemical-resistant gloves.

Nitrile rubber gloves are

commonly recommended.

Inspect gloves for integrity

before use.[8]

Body
Laboratory coat or chemical-

resistant apron.

Long-sleeved to provide

maximum coverage.[8]

Respiratory

Use a NIOSH (US) or CEN

(EU) approved respirator if

dust is generated or if working

outside of a fume hood.

A full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[10][11]

First-Aid Measures
In case of exposure, follow these first-aid procedures immediately:
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[9]

[10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.[9][12]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[9][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[12]

[13]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][10][14]

Protect from moisture to prevent H/D exchange, which can compromise the isotopic purity of

the standard.

Disposal: N-(4-Nitrophenyl)acetamide-d4 should be disposed of as hazardous waste. Do not

dispose of in regular trash or down the drain.[12] Waste material must be disposed of in

accordance with local, state, and federal regulations.[7]

Experimental Protocols
N-(4-Nitrophenyl)acetamide-d4 is an effective internal standard for the quantification of N-(4-

Nitrophenyl)acetamide in various matrices. Below is a general protocol for its use in LC-MS/MS

analysis.

Preparation of Stock and Working Solutions
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Stock Solution (e.g., 1 mg/mL):

Accurately weigh a known amount of N-(4-Nitrophenyl)acetamide-d4.

Dissolve in a suitable solvent (e.g., methanol, acetonitrile) in a volumetric flask to achieve

the desired concentration.

Store the stock solution at -20°C in a tightly sealed amber vial.

Working Solution (e.g., 1 µg/mL):

Prepare a working solution by diluting the stock solution with the appropriate solvent.

Prepare fresh working solutions as needed to minimize the risk of degradation or solvent

evaporation.

Sample Preparation for Quantitative Analysis
To a known volume or weight of the sample (e.g., plasma, tissue homogenate, environmental

sample), add a precise volume of the N-(4-Nitrophenyl)acetamide-d4 working solution.

Add the non-deuterated N-(4-Nitrophenyl)acetamide calibrators to blank matrix to create a

standard curve.

Perform sample extraction to isolate the analyte and internal standard. This may involve

protein precipitation, liquid-liquid extraction, or solid-phase extraction.

Evaporate the solvent from the extracted sample under a stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation:

Use a C18 reversed-phase column or other suitable column for separation.

Employ a mobile phase gradient (e.g., water with 0.1% formic acid and acetonitrile with

0.1% formic acid) to achieve good chromatographic resolution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1345571?utm_src=pdf-body
https://www.benchchem.com/product/b1345571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometric Detection:

Use a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

Optimize the MRM transitions for both N-(4-Nitrophenyl)acetamide and N-(4-
Nitrophenyl)acetamide-d4.

The ratio of the peak area of the analyte to the peak area of the internal standard is used

to construct the calibration curve and quantify the analyte in the unknown samples.

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of N-(4-Nitrophenyl)acetamide-d4.

Experimental Workflow for Use as an Internal Standard
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Sample Preparation

Analysis
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Caption: Experimental workflow for using N-(4-Nitrophenyl)acetamide-d4 as an internal

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. jcbsc.org [jcbsc.org]

3. medchemexpress.com [medchemexpress.com]

4. benchchem.com [benchchem.com]

5. Acetamide, N-(4-nitrophenyl-2,3,5,6-d4)- | C8H8N2O3 | CID 109899 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 4-Nitroacetanilide | C8H8N2O3 | CID 7691 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. beta.lakeland.edu [beta.lakeland.edu]

8. benchchem.com [benchchem.com]

9. fishersci.com [fishersci.com]

10. echemi.com [echemi.com]

11. echemi.com [echemi.com]

12. benchchem.com [benchchem.com]

13. chemicalbook.com [chemicalbook.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [N-(4-Nitrophenyl)acetamide-d4: A Technical Guide to
Safe Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345571#n-4-nitrophenyl-acetamide-d4-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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